Cas no 1286209-08-2 ((R)-N-[(3-Bromophenyl)methyl]piperidin-3-amine dihydrochloride)

• Product Name: (R)-N-[(3-Bromophenyl)methyl]piperidin-3-amine dihydrochloride
• CAS No: 1286209-08-2
• MF: C₁₂H₁₉BrCl₂N₂
• MW: 342.102660417557
• CID: 4787965
• Update Time: 2025-10-29

(R)-N-[(3-Bromophenyl)methyl]piperidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-N-[(3-Bromophenyl)methyl]piperidin-3-amine dihydrochloride
• (R)-N-(3-Bromobenzyl)piperidin-3-amine dihydrochloride

• Inchi： 1S/C12H17BrN2.2ClH/c13-11-4-1-3-10(7-11)8-15-12-5-2-6-14-9-12;;/h1,3-4,7,12,14-15H,2,5-6,8-9H2;2*1H/t12-;;/m1../s1
• InChI Key： MFBVYIRHVJKRLN-CURYUGHLSA-N
• SMILES： BrC1=CC=CC(=C1)CN[C@H]1CNCCC1.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 24.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (R)-N-[(3-Bromophenyl)methyl]piperidin-3-amine dihydrochloride

Introduction to (R)-N-[(3-Bromophenyl)methyl]piperidin-3-amine dihydrochloride (CAS No. 1286209-08-2)

(R)-N-[(3-Bromophenyl)methyl]piperidin-3-amine dihydrochloride, with the CAS number 1286209-08-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a brominated phenyl group and an amine functional group in its structure contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The3-bromophenyl moiety in the molecular structure of this compound is particularly noteworthy, as it introduces a halogenated aromatic ring that can participate in various chemical transformations, including cross-coupling reactions. These reactions are fundamental in modern synthetic organic chemistry and are frequently employed in the construction of complex molecular architectures. Themethyl group attached to the piperidine ring further enhances the compound's versatility, allowing for further functionalization at multiple sites.

In recent years, there has been a growing interest in piperidine derivatives due to their role as key scaffolds in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The enantiomeric purity of (R)-N-[(3-Bromophenyl)methyl]piperidin-3-amine dihydrochloride is particularly important, as the (R) configuration often dictates the pharmacological activity of the resulting drug candidates. This has led to extensive research into efficient methods for the stereoselective synthesis of this compound.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Theamine group provides a nucleophilic site that can be readily incorporated into more complex molecules through amide bond formation or other coupling reactions. Additionally, thedihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for biological assays and pharmaceutical formulations.

The synthesis of (R)-N-[(3-Bromophenyl)methyl]piperidin-3-amine dihydrochloride involves multi-step organic transformations, each requiring precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of production processes. For instance, transition metal-catalyzed cross-coupling reactions have been optimized to minimize waste and improve atom economy.

From a biological perspective, this compound has shown promise in preclinical studies as a precursor for drugs targeting specific enzymatic pathways. The3-bromophenyl group can interact with aromatic binding pockets in proteins, while thepiperidine ring mimics natural amino acid residues, enhancing binding affinity. Such interactions are critical for developing drugs with high selectivity and low toxicity.

The pharmacokinetic properties of derivatives derived from (R)-N-[(3-Bromophenyl)methyl]piperidin-3-amine dihydrochloride have also been extensively studied. Researchers have focused on optimizing solubility, bioavailability, and metabolic stability to ensure effective drug delivery. Computational modeling techniques have played a significant role in predicting how structural modifications will influence these properties, allowing for rapid screening of potential candidates.

In conclusion, (R)-N-[(3-Bromophenyl)methyl]piperidin-3-amine dihydrochloride represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile intermediate for drug discovery, while recent advances in synthetic chemistry continue to enhance its accessibility. As research progresses, this compound is likely to remain at the forefront of pharmaceutical innovation.